Cas no 1029724-18-2 (N-(4-ethoxyphenyl)-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide)

• Product Name: N-(4-ethoxyphenyl)-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide
• CAS No: 1029724-18-2
• MF: C₂₁H₂₈N₄O₃
• MW: 384.472024917603
• CID: 5382225
• Update Time: 2025-10-12

N-(4-ethoxyphenyl)-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxyphenyl)-2-[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxyacetamide
• N-(4-ethoxyphenyl)-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide

• Inchi： 1S/C21H28N4O3/c1-4-27-18-7-5-17(6-8-18)23-19(26)14-28-20-13-16(3)22-21(24-20)25-11-9-15(2)10-12-25/h5-8,13,15H,4,9-12,14H2,1-3H3,(H,23,26)
• InChI Key： XWSWGCLOHUFZMD-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OCC)C=C1)(=O)COC1C=C(C)N=C(N2CCC(C)CC2)N=1

Additional information on N-(4-ethoxyphenyl)-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide

N-(4-Ethoxyphenyl)-2-{[6-Methyl-2-(4-Methylpiperidin-1-yl)Pyrimidin-4-yl]Oxy}Acetamide: A Comprehensive Overview

N-(4-Ethoxyphenyl)-2-{[6-Methyl-2-(4-Methylpiperidin-1-yl)Pyrimidin-4-yl]Oxy}Acetamide is a complex organic compound with the CAS registry number 1029724-18-2. This compound belongs to the class of acetamides and features a pyrimidine ring system, which is a heterocyclic aromatic compound with significant potential in pharmaceutical and chemical research. The structure of this molecule is characterized by a pyrimidine ring substituted with a methyl group at position 6, a 4-methylpiperidinyl group at position 2, and an oxyacetylamine group at position 4. Additionally, the acetamide moiety is attached to a 4-ethoxyphenyl group, which introduces electron-donating effects and enhances the compound's solubility and bioavailability.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions, condensations, and oxidations. The key intermediates in its synthesis include the pyrimidine core, which is typically formed through cyclization reactions of amino carbonyl compounds. The introduction of substituents such as the methyl group and the piperidinyl group requires precise control over reaction conditions to ensure high yields and purity. The final step involves coupling the pyrimidine derivative with the acetamide moiety via an ether linkage, which is achieved through nucleophilic acylation or similar techniques.

Recent studies have highlighted the potential of this compound in various therapeutic areas due to its unique structural features and biological activity. For instance, research has demonstrated that this compound exhibits potent inhibitory activity against certain kinases, making it a promising candidate for anti-cancer drug development. The pyrimidine ring system is known to interact with nucleic acids and proteins, which could be exploited for designing drugs targeting specific cellular pathways.

In addition to its pharmacological applications, this compound has also been investigated for its potential in agrochemicals and materials science. Its ability to form stable complexes with metal ions has led to exploratory studies in catalysis and sensor development. Furthermore, the ethoxyphenyl group imparts hydrophilic properties to the molecule, which could be advantageous in formulation science for improving drug delivery systems.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent research has shown that under aerobic conditions, this compound undergoes oxidative cleavage of the ether linkage, leading to the formation of smaller aromatic fragments. These fragments are further metabolized by microbial communities, suggesting that this compound has a moderate environmental footprint compared to other synthetic chemicals.

In conclusion, N-(4-Ethoxyphenyl)-2-{[6-Methyl-2-(4-Methylpiperidin-1-yl)Pyrimidin-4-yl]Oxy}Acetamide (CAS No: 1029724-18-2) represents a versatile molecule with diverse applications across multiple scientific disciplines. Its complex structure provides a platform for exploring novel chemical reactions and biological interactions, while its functional groups offer opportunities for tuning its properties for specific applications. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial advancements.